2-[2-[(E)-2-cyano-3-(2,4-dimethylanilino)-3-oxoprop-1-enyl]phenoxy]acetic acid

Specification

• CAS No.: 1054547-38-4
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.374
• IUPAC Name: 2-[2-[(E)-2-cyano-3-(2,4-dimethylanilino)-3-oxoprop-1-enyl]phenoxy]acetic acid
• Standard InChI: InChI=1S/C20H18N2O4/c1-13-7-8-17(14(2)9-13)22-20(25)16(11-21)10-15-5-3-4-6-18(15)26-12-19(23)24/h3-10H,12H2,1-2H3,(H,22,25)(H,23,24)/b16-10+
• Standard InChI Key: YRECCLTZGUJNSH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C(=CC2=CC=CC=C2OCC(=O)O)C#N)C

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions, substitution reactions, or other organic synthesis methods. For example, the synthesis might start with the preparation of the anilino component, followed by the introduction of the cyano group and the formation of the prop-1-enyl backbone.

Steps in Synthesis:

• Preparation of Anilino Component: This involves the synthesis or procurement of 2,4-dimethylaniline.

• Introduction of Cyano Group: This could involve a reaction with a cyano donor, such as cyanide or a cyano-containing compound.

• Formation of Prop-1-enyl Backbone: This step might involve a condensation reaction to form the enamide structure.

Potential Applications

Compounds with similar structures have been explored for their biological activities, including anticancer and anti-inflammatory properties. For instance, compounds with cyano groups have been studied for their potential as inhibitors of certain enzymes or as agents with antimitotic activity against cancer cells.

Biological Activity:

• Anticancer Activity: Some cyano-containing compounds have shown promise in inhibiting cancer cell growth.

• Anti-inflammatory Activity: These compounds may also exhibit anti-inflammatory properties, making them candidates for further drug development.

Research Findings and Challenges